Cas no 2138007-01-7 ({4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine)

• Product Name: {4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine
• CAS No: 2138007-01-7
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 5603050
• PubChem ID: 165855313
• Update Time: 2025-06-28

{4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {4-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]phenyl}methanamine
• 2138007-01-7
• EN300-1115814
• {4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine

• Inchi： 1S/C12H15N3O2S/c1-18(16,17)12-7-14-15(9-12)8-11-4-2-10(6-13)3-5-11/h2-5,7,9H,6,8,13H2,1H3
• InChI Key： PLLBUYRMKSPLCK-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC1C=CC(CN)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 265.08849790g/mol
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.4Ų

Additional information on {4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine

Introduction to {4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine (CAS No. 2138007-01-7)

{4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine (CAS No. 2138007-01-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its methanesulfonyl and pyrazolyl functional groups, exhibits promising pharmacological properties that make it a valuable candidate for further research and development.

The chemical structure of {4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine is composed of a benzene ring substituted with a methanamine group and a 4-methanesulfonyl-1H-pyrazol-1-yl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing subject for both academic and industrial investigations.

Recent studies have highlighted the potential of {4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine in various therapeutic areas. One notable application is its use as a lead compound in the development of drugs targeting neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that {4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine exhibits significant activity in inhibiting the enzyme monoamine oxidase (MAO), which is implicated in the pathogenesis of Parkinson's disease and Alzheimer's disease.

In addition to its neuroprotective properties, {4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine has also shown promise in the treatment of inflammatory conditions. Preclinical studies have indicated that this compound possesses anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that {4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine could be a potential therapeutic agent for conditions like rheumatoid arthritis and other autoimmune disorders.

The pharmacokinetic profile of {4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine has been extensively studied to understand its behavior in biological systems. Data from animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral medication.

Toxicity studies have also been conducted to assess the safety profile of {4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine. Preliminary results indicate that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further long-term toxicity studies are necessary to ensure its safety for human use.

The synthetic route for preparing {4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine has been optimized to enhance yield and purity. A common approach involves the reaction of 4-bromomethylbenzene with 4-methanesulfonylpyrazole followed by reductive amination with ammonia. This method provides a scalable and efficient route for the synthesis of the compound, making it suitable for large-scale production.

In conclusion, {4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylphenyl}methanamine (CAS No. 2138007-01-7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds great promise for advancing treatments in neurodegenerative diseases, inflammatory conditions, and other areas of unmet medical need.